2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile

• IUPAC Name: 2-[[4-bromo-2-(hydroxymethyl)phenoxy]methyl]benzonitrile
• InChI: InChI=1S/C15H12BrNO2/c16-14-5-6-15(13(7-14)9-18)19-10-12-4-2-1-3-11(12)8-17/h1-7,18H,9-10H2
• InChI Key: LYDMHOVHOOXGRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)Br)CO)C#N
• Molecular Formula: C15H12BrNO2
• Molecular Weight: 318.16 g/mol

Description

2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile, also known as BMS-986205, is a small molecule inhibitor that has gained interest in recent years due to its potential therapeutic applications. This compound belongs to the class of benzyl ether nitriles and has been found to exhibit potent activity against a variety of targets, including immune checkpoints, kinases, and G protein-coupled receptors.

Mechanism of Action

2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile exerts its effects through multiple mechanisms, depending on the target being inhibited. As an immune checkpoint inhibitor, 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile blocks the interaction between PD-1 and its ligands, PD-L1 and PD-L2, leading to enhanced T cell activation and anti-tumor immune response. As a kinase inhibitor, 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile targets specific kinases involved in cancer cell proliferation and survival. As a G protein-coupled receptor inhibitor, 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile modulates signaling pathways involved in inflammation and immune response.
Biochemical and Physiological Effects:
2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile has been shown to have a range of biochemical and physiological effects, depending on the target being inhibited. In cancer, 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile has been found to induce T cell activation and proliferation, leading to enhanced anti-tumor immune response. In autoimmune disorders, 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile has been shown to reduce T cell activation and cytokine production, leading to reduced inflammation. In infectious diseases, 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile has been found to inhibit viral replication and reduce viral load.

Advantages and Limitations for Lab Experiments

2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile has several advantages for use in lab experiments, including its potent activity against a variety of targets, its relatively low toxicity, and its ability to be administered orally. However, 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile also has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for research on 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile. One potential area of study is the development of combination therapies involving 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile and other immunotherapies, such as anti-PD-1 and anti-CTLA-4 antibodies, for the treatment of cancer. Another potential area of study is the use of 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile in combination with other small molecule inhibitors for the treatment of autoimmune disorders. Additionally, further research is needed to elucidate the precise mechanisms of action of 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile and to identify additional targets for this compound.

Synthesis Methods

The synthesis of 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile involves several steps, starting with the reaction of 4-bromo-2-(hydroxymethyl)phenol with benzyl bromide in the presence of potassium carbonate to form 2-{[4-bromo-2-(benzyloxy)phenyl]methyl}phenol. This intermediate is then reacted with cyanogen bromide to form 2-{[4-bromo-2-(benzyloxy)phenyl]methyl}benzonitrile, which is subsequently deprotected using hydrogenation to yield the final product, 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile.

Scientific Research Applications

2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile has been studied extensively for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and infectious diseases. In cancer, 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile has shown promising results as an immune checkpoint inhibitor, particularly in combination with other immunotherapies such as anti-PD-1 and anti-CTLA-4 antibodies. In autoimmune disorders, 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile has been found to modulate the activity of T cells and reduce inflammation. In infectious diseases, 2-{[4-bromo-2-(hydroxymethyl)phenoxy]methyl}benzonitrile has been studied for its potential to inhibit viral replication and reduce viral load.